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Compound of Interest

Compound Name: Phosphorus pentachloride

Cat. No.: B148365 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Phosphorus pentachloride (PCl₅) is a highly reactive and versatile reagent,

primarily utilized as a powerful chlorinating agent in organic synthesis.[1][2] It is a colorless to

pale yellow crystalline solid that sublimes at 166.8 °C and reacts vigorously with water and

protic solvents.[1][3] Its principal applications include the conversion of alcohols to alkyl

chlorides and carboxylic acids to acyl chlorides, which are crucial intermediates in the

pharmaceutical and agrochemical industries.[1][4][5][6] Due to its high reactivity and hazardous

nature, strict adherence to safety protocols is essential when handling PCl₅.[4][7]

Safety and Handling
Phosphorus pentachloride is corrosive, toxic, and reacts violently with water to produce

corrosive hydrogen chloride (HCl) gas and phosphorus oxychloride (POCl₃).[1][2][8] All

manipulations must be performed in a certified chemical fume hood, and all glassware must be

thoroughly dried before use.[9][10]

Table 1: Personal Protective Equipment (PPE) and Handling Guidelines
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Category Requirement Rationale & Citation

Ventilation Chemical Fume Hood

To prevent inhalation of PCl₅

dust and HCl fumes which can

cause severe respiratory

irritation.[8][9][10]

Eye Protection
Chemical safety goggles and a

full-face shield

Protects against splashes and

fumes that can cause severe

eye damage.[7][11]

Hand Protection
Nitrile, neoprene, or butyl

rubber gloves

Provides a barrier against skin

contact, which can cause

severe chemical burns.[7][9]

Body Protection
Flame-retardant lab coat or

acid-resistant coveralls

Ensures full-body coverage to

protect against accidental

spills.[7]

Storage

Store in a cool, dry, well-

ventilated area in tightly sealed

containers made of corrosion-

resistant material.

PCl₅ is hygroscopic and reacts

with moisture. Proper storage

prevents degradation and

accidental reactions.[4][7][11]

Spill Cleanup

Do NOT use water. Use a

vacuum or sweep the material

into a suitable, dry disposal

container. Neutralize with lime

or sodium bicarbonate.

Water reacts violently. Spills

must be managed under dry

conditions to prevent

hazardous fume release.[7][8]

Disposal

Treat as hazardous waste

according to local and national

regulations.

Due to its reactivity and

toxicity, PCl₅ waste must be

handled by authorized

personnel.[7][8][9]

Physicochemical Data
Understanding the properties of PCl₅ is crucial for its safe handling and application in

synthesis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1525.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Phosphorous%20pentachloride_0625_6.0.pdf
https://www.fishersci.fi/store/msds?partNumber=10326100&countryCode=FI&language=en
https://www.coherentmarketinsights.com/blog/health-safety-and-environmental-considerations-of-phosphorus-pentachloride-1102
https://pim-resources.coleparmer.com/sds/01313.pdf
https://www.coherentmarketinsights.com/blog/health-safety-and-environmental-considerations-of-phosphorus-pentachloride-1102
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Phosphorous%20pentachloride_0625_6.0.pdf
https://www.coherentmarketinsights.com/blog/health-safety-and-environmental-considerations-of-phosphorus-pentachloride-1102
https://lms-dev.api.berkeley.edu/phosphorus-pentachloride
https://www.coherentmarketinsights.com/blog/health-safety-and-environmental-considerations-of-phosphorus-pentachloride-1102
https://pim-resources.coleparmer.com/sds/01313.pdf
https://www.coherentmarketinsights.com/blog/health-safety-and-environmental-considerations-of-phosphorus-pentachloride-1102
https://nj.gov/health/eoh/rtkweb/documents/fs/1525.pdf
https://www.coherentmarketinsights.com/blog/health-safety-and-environmental-considerations-of-phosphorus-pentachloride-1102
https://nj.gov/health/eoh/rtkweb/documents/fs/1525.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Phosphorous%20pentachloride_0625_6.0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Physical and Chemical Properties of Phosphorus Pentachloride

Property Value

Chemical Formula PCl₅

Molar Mass 208.22 g·mol⁻¹[1]

Appearance Colorless to pale yellow crystals[1]

Odor Pungent, unpleasant[1]

Melting Point 160.5 °C (sublimation)[1]

Boiling Point 166.8 °C (sublimation)[1]

Solubility Soluble in CS₂, chlorocarbons, benzene.[1][2]

Water Solubility Reacts violently.[1][2][3][11]

Core Applications and Experimental Protocols
PCl₅ is primarily used for substitutive chlorination, replacing hydroxyl (-OH) groups with a

chlorine atom.

Table 3: Summary of Key PCl₅ Chlorination Reactions

Reactant Class General Equation Product Class Key Byproducts

Alcohols R-OH + PCl₅ → R-Cl Alkyl Chloride POCl₃, HCl[5][12]

Carboxylic Acids
R-COOH + PCl₅ → R-

COCl
Acyl Chloride POCl₃, HCl[2][6][13]

Water (Hydrolysis)
H₂O + PCl₅ → POCl₃

+ 2 HCl

Phosphorus

Oxychloride
HCl[1][2]

Protocol 1: General Procedure for the Conversion of an
Alcohol to an Alkyl Chloride
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This protocol describes a general method for the chlorination of a primary or secondary alcohol.

The reaction is vigorous and exothermic.[12][14]

Materials:

Alcohol (1.0 eq)

Phosphorus pentachloride (1.1 eq)

Anhydrous, non-protic solvent (e.g., chloroform, dichloromethane)

Crushed ice/water

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Oven-dried, two-neck round-bottom flask with a magnetic stir bar

Reflux condenser with a gas outlet connected to a trap (e.g., bubbler with mineral oil or a

scrubbing solution)

Addition funnel (for liquid alcohols) or powder funnel

Inert gas supply (Nitrogen or Argon)

Ice bath

Separatory funnel

Procedure:

Setup: Assemble the dry glassware in a fume hood. The reaction flask is charged with the

alcohol and anhydrous solvent under a positive pressure of inert gas.
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Cooling: Cool the stirred solution to 0 °C using an ice bath.

Addition of PCl₅: Add phosphorus pentachloride in small portions over 30-60 minutes. The

temperature should be carefully monitored and maintained below 10 °C to control the

exothermic reaction and the evolution of HCl gas.[14]

Reaction: After the addition is complete, allow the mixture to slowly warm to room

temperature and stir for 1-3 hours, or until the reaction is complete (monitored by TLC or

GC).

Quenching: Cool the reaction mixture back to 0 °C and very carefully pour it onto a stirred

slurry of crushed ice. This step is highly exothermic and will release HCl gas.

Workup: Transfer the quenched mixture to a separatory funnel. Separate the organic layer.

Washing: Wash the organic layer sequentially with cold water, saturated sodium bicarbonate

solution (to neutralize HCl), and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent using a rotary evaporator.

Purification: Purify the crude alkyl chloride by fractional distillation or column

chromatography.

Protocol 2: General Procedure for the Conversion of a
Carboxylic Acid to an Acyl Chloride
This protocol details the synthesis of an acyl chloride, a highly reactive and useful synthetic

intermediate.[6]

Materials:

Carboxylic acid (1.0 eq)

Phosphorus pentachloride (1.1 eq)

Anhydrous, inert solvent (e.g., hexane, carbon tetrachloride) (optional, can be run neat)
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Equipment:

Oven-dried distillation apparatus

Two-neck round-bottom flask with a magnetic stir bar

Heating mantle

Gas outlet connected to a trap

Procedure:

Setup: In a fume hood, add the carboxylic acid to the reaction flask. If using a solvent, add it

at this stage.

Addition of PCl₅: While stirring, carefully add the solid phosphorus pentachloride in small

portions at room temperature. The reaction is typically vigorous, with immediate evolution of

HCl gas.[6][15]

Reaction: Once the initial vigorous reaction subsides, gently warm the mixture (e.g., to 40-50

°C) for approximately 1 hour to ensure the reaction goes to completion.

Purification: The resulting acyl chloride can often be purified directly from the reaction

mixture by fractional distillation.[6] The byproduct, phosphorus oxychloride (POCl₃, b.p.

105.8 °C), has a different boiling point from most common acyl chlorides, allowing for

separation.

Visualized Workflows and Relationships
Diagrams can clarify complex experimental setups and chemical principles.
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Caption: General experimental workflow for a chlorination reaction using PCl₅.
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Caption: Reactivity of Phosphorus Pentachloride with common functional groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phosphorus-pentachloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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